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Compound of Interest

Compound Name: GNE-900

Cat. No.: B612158

For Researchers, Scientists, and Drug Development
Professionals

Introduction

GNE-900 is a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 1 (Chkl), a
crucial component of the DNA damage response pathway.[1][2][3][4] It exhibits high selectivity
for Chk1 with an IC50 of approximately 0.0011 uM, while showing significantly less activity
against Chk2 (IC50 of 1.5 uM).[1][3] By inhibiting Chk1, GNE-900 abrogates the G2-M cell
cycle checkpoint, leading to enhanced DNA damage and subsequent apoptosis, particularly
when used in combination with DNA-damaging agents like gemcitabine.[1][5] These
characteristics make GNE-900 a valuable tool for cancer research and drug development.
Proper preparation of a stock solution is the first critical step for ensuring accurate and
reproducible experimental results.

Data Presentation

The following table summarizes the key quantitative data for GNE-900.
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Parameter Value Reference
Molecular Weight 367.45 g/mol [415]
CAS Number 1200126-26-6 [1][4]
Formula C23H21N5 [41[5]
Chk1 I1C50 0.0011 uM [1][3]
Chk2 1C50 1.5 M [1][3]

-20°C (desiccated) for up to 36

Storage (Lyophilized)
months

[4]

-80°C for up to 6 months;

Storage (Stock Solution)
-20°C for up to 1 month

[1]

Experimental Protocols

1. Preparation of a 10 mM GNE-900 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GNE-900 in dimethyl

sulfoxide (DMSO).

Materials:

GNE-900 powder

Anhydrous/sterile DMSO

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

o Calculate the required mass of GNE-900: To prepare 1 mL of a 10 mM stock solution, use

the following calculation:
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o Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol )

o Mass (mg) = 10 mM x 1 mL x 367.45 g/mol = 3.6745 mg

o Weigh GNE-900: Carefully weigh out approximately 3.67 mg of GNE-900 powder and place
it in a sterile microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing the
GNE-900 powder.

» Dissolve the compound: Tightly cap the tube and vortex thoroughly until the GNE-900 is
completely dissolved. Gentle warming or sonication may be used to facilitate dissolution if
necessary.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

2. Preparation of a Working Solution for In Vitro Cell-Based Assays

This protocol describes the dilution of the 10 mM GNE-900 DMSO stock solution to a final
working concentration for use in cell culture experiments.

Materials:

e 10 mM GNE-900 stock solution in DMSO
 Sterile cell culture medium

 Sterile microcentrifuge tubes or plates
Procedure:

o Determine the final desired concentration: For example, to achieve a final concentration of 1
UM GNE-900 in the cell culture medium.

e Perform serial dilutions:
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o Itis recommended to perform an intermediate dilution to ensure accuracy. For example,
dilute the 10 mM stock solution 1:100 in cell culture medium to create a 100 uM
intermediate solution (e.g., add 2 pL of 10 mM stock to 198 pL of medium).

o Further dilute the intermediate solution to the final desired concentration. For a final
concentration of 1 uM, you would dilute the 100 uM intermediate solution 1:100 in the final

volume of cell culture medium.
¢ Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity.

Mandatory Visualizations

GNE-900 Mechanism of Action

Cell Nucleus

Click to download full resolution via product page
Caption: GNE-900 inhibits Chk1, overriding the G2/M checkpoint and leading to apoptosis.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a GNE-900 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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